Cas no 1706431-25-5 (methyl 2-amino-3-((4-fluorophenyl)thio)butanoate)

• Product Name: methyl 2-amino-3-((4-fluorophenyl)thio)butanoate
• CAS No: 1706431-25-5
• MF: C₁₁H₁₄FNO₂S
• MW: 243.297765254974
• MDL: MFCD28126725
• CID: 5580287
• PubChem ID: 86263213
• Update Time: 2025-08-02

methyl 2-amino-3-((4-fluorophenyl)thio)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-((4-fluorophenyl)thio)butanoate
• Butanoic acid, 2-amino-3-[(4-fluorophenyl)thio]-, methyl ester

• MDL： MFCD28126725
• Inchi： 1S/C11H14FNO2S/c1-7(10(13)11(14)15-2)16-9-5-3-8(12)4-6-9/h3-7,10H,13H2,1-2H3
• InChI Key： KPDQXUKODDSXQM-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(N)C(SC1=CC=C(F)C=C1)C

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 329.0±42.0 °C(Predicted)
• pka: 5.99±0.33(Predicted)

Additional information on methyl 2-amino-3-((4-fluorophenyl)thio)butanoate

Methyl 2-Amino-3-((4-Fluorophenyl)Thio)Butanoate: A Comprehensive Overview

The compound CAS No. 1706431-25-5, commonly referred to as methyl 2-amino-3-((4-fluorophenyl)thio)butanoate, is a fascinating molecule with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which combines an amino group, a thioether functional group, and a methyl ester moiety. The presence of the fluorine atom in the aromatic ring further enhances its chemical reactivity and biological activity.

Recent studies have highlighted the potential of methyl 2-amino-3-((4-fluorophenyl)thio)butanoate as a precursor in the synthesis of bioactive compounds. Researchers have explored its role in the development of novel antibiotics, antiviral agents, and anticancer drugs. The thioether group in the molecule has been shown to play a critical role in modulating the pharmacokinetic properties of the compound, making it an attractive candidate for drug delivery systems.

The synthesis of methyl 2-amino-3-((4-fluorophenyl)thio)butanoate involves a multi-step process that includes nucleophilic substitution, amide formation, and esterification reactions. The use of fluorinated aromatic rings in the synthesis has been optimized to improve yield and purity, ensuring that the final product meets high-quality standards required for pharmaceutical applications.

In terms of physical properties, methyl 2-amino-3-((4-fluorophenyl)thio)butanoate exhibits a melting point of approximately 85°C and a boiling point of around 180°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various organic reactions. The compound is also stable under normal storage conditions, provided it is protected from light and moisture.

One of the most promising applications of this compound lies in its ability to act as an intermediate in the synthesis of peptide-based drugs. The amino group in the molecule allows for easy coupling with other amino acids or peptide chains, enabling the creation of complex molecular structures with tailored biological activities. Recent advancements in peptide chemistry have further enhanced the utility of this compound in drug discovery programs.

From an environmental perspective, studies have shown that methyl 2-amino-3-((4-fluorophenyl)thio)butanoate has low toxicity to aquatic organisms when used at recommended concentrations. However, proper handling and disposal procedures are essential to minimize any potential environmental impact.

In conclusion, methyl 2-amino-3-((4-fluorophenyl)thio)butanoate (CAS No. 1706431-25-5) is a versatile compound with significant potential in various fields of chemistry and pharmacology. Its unique structure, combined with recent advancements in synthetic methods and application studies, positions it as a valuable tool for researchers and industry professionals alike.